Cas no 229-72-1 (Benzo[f]phthalazine)

• Product Name: Benzo[f]phthalazine
• CAS No: 229-72-1
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 276284
• PubChem ID: 601985
• Update Time: 2025-04-19

Benzo[f]phthalazine Chemical and Physical Properties

Names and Identifiers

• Benzo[f]phthalazine
• 2,3-Diazaphenanthrene
• 229-72-1
• Benzo[f]phthalazine #
• SCHEMBL2407872
• CYZQUDGGSNLUBU-UHFFFAOYSA-N
• Benzo(f)phthalazin
• DTXSID90345119

• Inchi： 1S/C12H8N2/c1-2-4-11-9(3-1)5-6-10-7-13-14-8-12(10)11/h1-8H
• InChI Key： CYZQUDGGSNLUBU-UHFFFAOYSA-N
• SMILES： N1C=C2C(=CN=1)C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines